Cas no 904894-54-8 (Zoledronic Acid Trihydrate)

• Product Name: Zoledronic Acid Trihydrate
• CAS No: 904894-54-8
• MF: C₅H₁₆N₂O₁₀P₂
• MW: 326.14
• CID: 827093
• PubChem ID: 11493575
• Update Time: 2024-10-26

Zoledronic Acid Trihydrate Chemical and Physical Properties

Names and Identifiers

• Zoledronic Acid Trihydrate
• Zoledronic Acid Trih
• ZOLEDRONIC ACID TRIHYDRATE,WHITE SOLID
• Zoledronic Acid Hydrate
• Phosphonic acid, [1-hydroxy-2-(1H-imidazol-1-yl)ethylidene]bis-, trihydrate (9CI)
• Q27294157
• (1-hydroxy-2-imidazol-1-yl-1-phosphonoethyl)phosphonic acid;trihydrate
• Phosphonic acid, (1-hydroxy-2-(1H-imidazol-1-yl)ethylidene)bis-, trihydrate
• 904894-54-8
• Y1X5LD5UCA
• (1-Hydroxy-2-(1H-imidazol-1-yl)ethane-1,1-diyl)bis(phosphonic acid) trihydrate
• UNII-Y1X5LD5UCA

• Inchi： InChI=1S/C5H10N2O7P2.3H2O/c8-5(15(9,10)11,16(12,13)14)3-7-2-1-6-4-7;;;/h1-2,4,8H,3H2,(H2,9,10,11)(H2,12,13,14);3*1H2
• InChI Key： DDLVWJKPGCPJKJ-UHFFFAOYSA-N
• SMILES： C1=CN(C=N1)CC(O)(P(=O)(O)O)P(=O)(O)O.O.O.O

Computed Properties

• Exact Mass: 326.02801871g/mol
• Monoisotopic Mass: 326.02801871g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 327
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 156Ų

Experimental Properties

• Melting Point: 232-235°C (dec.)